N-[5-(4-methylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]-2-naphthalen-1-ylacetamide

• IUPAC Name: N-[5-(4-methylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C21H17N3O2S/c1-27-17-11-9-15(10-12-17)20-23-24-21(26-20)22-19(25)13-16-7-4-6-14-5-2-3-8-18(14)16/h2-12H,13H2,1H3,(H,22,24,25)
• InChI Key: ANAVIXNMLGVLJE-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C2=NN=C(O2)NC(=O)CC3=CC=CC4=CC=CC=C43
• Molecular Formula: C21H17N3O2S
• Molecular Weight: 375.4 g/mol

Description

N-[5-(4-methylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]-2-naphthalen-1-ylacetamide, also known as MNA-715, is a novel compound that has attracted significant interest in the scientific community due to its potential therapeutic applications. MNA-715 belongs to the family of oxadiazole derivatives and has been synthesized using a multi-step process.

Scientific Research Applications

Computational and Pharmacological Potential

Research has highlighted the computational and pharmacological potential of certain heterocyclic derivatives, including 1,3,4-oxadiazole compounds, which have been investigated for their toxicological, anti-tumor, antioxidant, analgesic, and anti-inflammatory properties. These studies have revealed that some derivatives demonstrate moderate inhibitory effects in various assays, suggesting potential scientific research applications in these areas (Faheem, 2018).

Anticonvulsant Activity

A study on novel semicarbazones based 1,3,4-oxadiazoles has further validated the significance of a pharmacophoric model with four binding sites for anticonvulsant activity. This research suggests that certain structural requirements must be met for compounds to exhibit anticonvulsant properties, indicating another scientific research application of 1,3,4-oxadiazole derivatives (Rajak et al., 2010).

Anticancer Evaluation

Another study focused on the synthesis, characterization, and anticancer evaluation of 2-(naphthalen-1-ylmethyl/naphthalen-2-yloxymethyl)-1-[5-(substituted phenyl)-[1,3,4]oxadiazol-2-ylmethyl]-1H-benzimidazole. This research demonstrated that some compounds were particularly active against breast cancer cell lines, showcasing the potential application of 1,3,4-oxadiazole derivatives in cancer research (Salahuddin et al., 2014).

Anti-HIV Activity

Further investigations into 1,3,4-oxadiazole derivatives have revealed moderate to high antiviral activity against HIV-1. This suggests the potential application of these compounds in the development of new therapeutic agents for the treatment of HIV (El‐Sayed et al., 2009).

Chemical and Physical Properties

Research on the synthesis, characterization, and study of the physical properties of novel 1,3,4-oxadiazole derivatives has provided insights into the influence of different alkyl groups on the fluorescence properties of these compounds. Such studies contribute to the understanding of the chemical and physical properties of 1,3,4-oxadiazole derivatives, which could have implications for their application in various scientific fields (Alrazzak, 2018).